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Compound of Interest

Compound Name: Tetrafluoroethane

Cat. No.: B1211177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures and safety information for the handling

and use of tetrafluoroethane (1,1,1,2-tetrafluoroethane, R-134a, HFC-134a) in a laboratory

setting. Adherence to these protocols is critical to ensure the safety of all personnel and the

integrity of experimental results.

Substance Identification and Properties
Tetrafluoroethane is a non-flammable, colorless gas with a faint ethereal odor.[1] It is

commonly used as a refrigerant and a propellant in metered-dose inhalers.[2][3] While it has

low toxicity, it can pose significant hazards if not handled correctly, primarily as an asphyxiant in

high concentrations and due to the risk of frostbite from contact with the liquefied gas.[4][5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of tetrafluoroethane is provided in

Table 1. This data is essential for understanding its behavior under various experimental

conditions.
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Property Value

Molecular Formula C2H2F4

Molecular Weight 102.03 g/mol

Boiling Point -26.3 °C (-15.3 °F)[6]

Melting Point -108 °C (-162.4 °F)

Vapor Pressure 0.574 MPa at 20°C[2]

Density (liquid, 25°C) 1206 kg/m ³[2]

Density (gas) 0.00425 g/cm³[6]

Water Solubility (25°C) 1 g/L[2]

Auto-ignition Temperature >743°C[2]

Flammability Non-flammable gas[2][6]

Occupational Exposure Limits
Ensuring that workplace concentrations of tetrafluoroethane remain below established

occupational exposure limits (OELs) is crucial for personnel safety. Table 2 summarizes the

OELs from various regulatory bodies.

Regulatory Body Exposure Limit (8-hour TWA)

AIHA WEEL 1000 ppm[7]

UK WEL 1000 ppm (4240 mg/m³)[4]

German AGW 1000 ppm (4200 mg/m³)[4]

Austrian MAK 1000 ppm (4200 mg/m³)[4]

Hazard Identification and Risk Assessment
The primary hazards associated with tetrafluoroethane are asphyxiation at high

concentrations and frostbite from contact with the liquefied gas.[4][5] It is classified as a gas
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under pressure and may explode if heated.[4][5]

Health Hazards
Inhalation: In high concentrations, tetrafluoroethane can act as an asphyxiant by displacing

oxygen.[4] Symptoms may include loss of mobility and consciousness, and the victim may

not be aware of the asphyxiation.[4] At extremely high vapor concentrations, it can have

anesthetic-like effects and may cause cardiac arrhythmia.[2]

Skin Contact: Contact with the liquefied gas can cause frostbite due to rapid evaporative

cooling.[2][5]

Eye Contact: Direct contact with the liquefied gas can cause frostbite.[4]

Ingestion: Ingestion is not considered a likely route of exposure for a gas.[4][5]

Environmental Hazards
Tetrafluoroethane is a fluorinated greenhouse gas with a global warming potential (GWP) of

1430 over a 100-year period.[8][6] It is not considered to be ozone-depleting.[2] Releases into

the atmosphere should be minimized.[9]

Experimental Protocols
The following protocols outline the standard procedures for the safe handling and use of

tetrafluoroethane gas in a laboratory environment.

Protocol for Setting Up a Gas Delivery System
Cylinder Inspection: Before use, visually inspect the gas cylinder for any signs of damage,

corrosion, or leaks. Ensure the valve protection cap is in place.[5][10]

Cylinder Securing: Secure the cylinder in an upright position using a cylinder strap or stand

in a well-ventilated area.[5][10]

Regulator and Equipment Selection: Use only regulators and equipment specifically

designed and rated for tetrafluoroethane and its supply pressure.[4] Ensure all fittings are

clean and in good condition.
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Regulator Connection: With the cylinder valve closed, connect the regulator to the cylinder

outlet. Tighten the connection according to the manufacturer's instructions. Do not

overtighten.

System Assembly: Connect the regulator to the experimental apparatus using appropriate

tubing and fittings. Ensure all connections are secure.

Leak Testing: Before introducing the gas into the system, perform a leak test. Pressurize the

system with an inert gas (e.g., nitrogen) and apply a leak detection solution to all

connections. Alternatively, use an electronic leak detector.

Gas Introduction: Once the system is confirmed to be leak-free, close the main system valve.

Slowly open the cylinder valve to pressurize the regulator.[4] Adjust the regulator to the

desired delivery pressure. Slowly open the main system valve to introduce

tetrafluoroethane into the experiment.

Figure 1. Workflow for setting up a tetrafluoroethane gas delivery system.

Protocol for Gas Storage
Storage Location: Store cylinders in a cool, dry, well-ventilated area away from direct

sunlight, heat sources, and combustible materials.[9][11] The storage temperature should not

exceed 50°C (122°F).[4]

Cylinder Position: Store cylinders in an upright position and securely fastened to prevent

them from falling over.[5][10]

Valve Protection: Always keep the valve protection cap on the cylinder when it is not in use.

[5][10]

Segregation: Store full and empty cylinders separately.[10][12]

Inventory Management: Use a "first-in, first-out" inventory system to prevent long-term

storage of cylinders.[3]

Protocol for Waste Gas Disposal
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Environmental Regulations: Do not release tetrafluoroethane directly into the atmosphere.

[9] It is a fluorinated greenhouse gas, and its release is regulated.

Disposal Method: Dispose of surplus and non-recyclable gas through a licensed waste

disposal contractor.[7][11]

Empty Cylinders: Return empty pressure vessels to the supplier.[11]

Personal Protective Equipment (PPE)
The appropriate PPE must be worn at all times when handling tetrafluoroethane.

PPE Type Specification

Eye Protection
Safety glasses with side-shields or chemical

goggles.[2][10]

Hand Protection

Insulated or leather gloves when handling

cylinders or in situations where contact with the

liquid is possible.[2][10]

Body Protection
A lab coat or protective clothing made of cotton.

[2]

Respiratory Protection

Generally not required in well-ventilated areas.

In case of insufficient ventilation or for

emergency response, a self-contained breathing

apparatus (SCBA) should be used.[2][4]

Emergency Procedures
Gas Leak Response

Figure 2. Logical flow for responding to a tetrafluoroethane gas leak.

Evacuate: Immediately evacuate the affected area.[13]

Ventilate: If it can be done without risk, increase ventilation to the area.[13]

Stop the Leak: If trained and it is safe to do so, attempt to stop the release of gas.[5]
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Emergency Services: Notify emergency services and the institutional safety office.

Re-entry: Do not re-enter the area until it has been confirmed to be safe by trained

personnel, using an oxygen monitor.[13]

First Aid Measures
Inhalation: Remove the victim to an area with fresh air.[4][9] Keep the person warm and at

rest.[4][5] If breathing is difficult or has stopped, administer artificial respiration and seek

immediate medical attention.[4][5]

Skin Contact (Frostbite): In case of frostbite from contact with liquefied gas, immediately

flush the affected area with lukewarm water for at least 15 minutes.[4] Do not use hot water.

[14] Apply a sterile dressing and seek medical attention.[4]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes.[4] Seek

immediate medical attention.[5]

Fire Fighting Measures
Extinguishing Media: Tetrafluoroethane is not flammable.[2] Use an extinguishing agent

appropriate for the surrounding fire.[4]

Hazards from Fire: Cylinders may rupture or explode when heated.[4][5] Fire may produce

hazardous decomposition products such as hydrogen fluoride and carbonyl fluoride.[4][5]

Firefighter Protection: Firefighters should use a self-contained breathing apparatus (SCBA)

and full protective clothing.[4][5] Cool cylinders exposed to fire with a water spray from a

protected position.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.linde-gas.nl/wcs/resources/store/715848735/linSelfServices/downloadSafetyDataSheets?catalogId=3074457345616681918&storeId=715848735&langId=114&fromMSDS=true&filename=SDS_000010021750_NL_EN.PDF&callform=PDPPage
https://www.alsafetydatasheets.com/download/se/C2H2F4_R134A_SE_ENG.pdf
https://images.thdstatic.com/catalog/pdfImages/82/8205ca4d-ff77-44c0-b0c7-d4660638cc1e.pdf
https://www.alsafetydatasheets.com/download/se/C2H2F4_R134A_SE_ENG.pdf
https://produkte.linde-gas.at/sdb_konform/R134_10021750EN.pdf
https://www.alsafetydatasheets.com/download/se/C2H2F4_R134A_SE_ENG.pdf
https://produkte.linde-gas.at/sdb_konform/R134_10021750EN.pdf
https://www.alsafetydatasheets.com/download/se/C2H2F4_R134A_SE_ENG.pdf
https://msds.uapinc.com/msdsapp/PDF/FICHES/FRO_24001905_SDS_05032021_EN.pdf
https://www.alsafetydatasheets.com/download/se/C2H2F4_R134A_SE_ENG.pdf
https://www.alsafetydatasheets.com/download/se/C2H2F4_R134A_SE_ENG.pdf
https://produkte.linde-gas.at/sdb_konform/R134_10021750EN.pdf
https://www.benchchem.com/product/b1211177?utm_src=pdf-body
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/fluorogases-f134a-1112-tetrafluoroethane-gps-2013-02-10.pdf
https://www.alsafetydatasheets.com/download/se/C2H2F4_R134A_SE_ENG.pdf
https://www.alsafetydatasheets.com/download/se/C2H2F4_R134A_SE_ENG.pdf
https://produkte.linde-gas.at/sdb_konform/R134_10021750EN.pdf
https://www.alsafetydatasheets.com/download/se/C2H2F4_R134A_SE_ENG.pdf
https://produkte.linde-gas.at/sdb_konform/R134_10021750EN.pdf
https://www.alsafetydatasheets.com/download/se/C2H2F4_R134A_SE_ENG.pdf
https://produkte.linde-gas.at/sdb_konform/R134_10021750EN.pdf
https://www.alsafetydatasheets.com/download/se/C2H2F4_R134A_SE_ENG.pdf
https://produkte.linde-gas.at/sdb_konform/R134_10021750EN.pdf
https://www.benchchem.com/product/b1211177?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. ecetoc.org [ecetoc.org]

2. arkema.com [arkema.com]

3. scribd.com [scribd.com]

4. alsafetydatasheets.com [alsafetydatasheets.com]

5. produkte.linde-gas.at [produkte.linde-gas.at]

6. 1,1,1,2-Tetrafluoroethane - Wikipedia [en.wikipedia.org]

7. sigmaaldrich.com [sigmaaldrich.com]

8. 1,1,1,2-Tetrafluoroethane | C2H2F4 | CID 13129 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. images.thdstatic.com [images.thdstatic.com]

10. nfil.in [nfil.in]

11. airgas.com [airgas.com]

12. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

13. linde-gas.nl [linde-gas.nl]

14. msds.uapinc.com [msds.uapinc.com]

To cite this document: BenchChem. [Application Notes and Protocols for the Safe Handling
of Tetrafluoroethane Gas]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211177#handling-and-safety-procedures-for-
tetrafluoroethane-gas]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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